Cas no 80246-73-7 (Hexanoic acid, 4,5-dimethyl-, ethyl ester)

• Product Name: Hexanoic acid, 4,5-dimethyl-, ethyl ester
• CAS No: 80246-73-7
• MF: C₁₀H₂₀O₂
• MW: 172.264603614807
• CID: 4193378
• PubChem ID: 10329772
• Update Time: 2025-04-24

Hexanoic acid, 4,5-dimethyl-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• Hexanoic acid, 4,5-dimethyl-, ethyl ester
• SCHEMBL8102824
• DTXSID501272958
• 80246-73-7

• Inchi： 1S/C10H20O2/c1-5-12-10(11)7-6-9(4)8(2)3/h8-9H,5-7H2,1-4H3
• InChI Key： KXNDAVGMGPYUEH-UHFFFAOYSA-N
• SMILES： C(OCC)(=O)CCC(C)C(C)C

Computed Properties

• Exact Mass: 172.146329876Da
• Monoisotopic Mass: 172.146329876Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 6
• Complexity: 130
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 26.3Ų